Cas no 326616-08-4 (3-sulfanylidene-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile)

• Product Name: 3-sulfanylidene-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
• CAS No: 326616-08-4
• MF: C₁₁H₉F₃N₂S
• MW: 258.262771368027
• MDL: MFCD02253841
• CID: 3143710
• PubChem ID: 2064122
• Update Time: 2025-08-03

3-sulfanylidene-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>3-Thioxo-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitri le
• 3-sulfanylidene-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
• Z56781545
• AKOS003790795
• EN300-231759
• AK-968/41170456
• STK352636
• 3-Thioxo-1-trifluoromethyl-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile
• 3-thioxo-1-(trifluoromethyl)-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile
• 3-MERCAPTO-1-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROISOQUINOLINE-4-CARBONITRILE
• CS-0271664
• 3-thioxo-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydro-4-isoquinolinecarbonitrile
• STL226830
• 3-thioxo-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
• 3-sulfanylidene-1-(trifluoromethyl)-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile
• 326616-08-4
• 3-sulfanyl-1-(trifluoromethyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• AKOS000304542

• MDL： MFCD02253841
• Inchi： 1S/C11H9F3N2S/c12-11(13,14)9-7-4-2-1-3-6(7)8(5-15)10(17)16-9/h1-4H2,(H,16,17)
• InChI Key： MAWZDKCTPKZVMI-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C2CCCCC2=C(C(F)(F)F)N1

Computed Properties

• Exact Mass: 258.04385396Da
• Monoisotopic Mass: 258.04385396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Additional information on 3-sulfanylidene-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile

3-Sulfanylidene-1-(Trifluoromethyl)-2,3,5,6,7,8-Hexahydroisoquinoline-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 326616-08-4, known as 3-sulfanylidene-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfanylidene group attached to the isoquinoline skeleton and a trifluoromethyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable subject for research and potential applications in drug discovery and materials science.

The isoquinoline framework is a well-known heterocyclic structure that forms the backbone of numerous natural products and synthetic compounds. In this case, the isoquinoline is modified with a sulfanylidene group at position 3 and a trifluoromethyl group at position 1. The sulfanylidene group introduces sulfur into the structure, which can influence the molecule's reactivity and stability. Meanwhile, the trifluoromethyl group adds electron-withdrawing effects, enhancing the molecule's electrophilic character and potentially influencing its interactions with biological systems.

Recent studies have highlighted the potential of 3-sulfanylidene-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile as a precursor for synthesizing bioactive compounds. Researchers have explored its role in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The carbonitrile group at position 4 further enhances the molecule's versatility by providing an additional site for functionalization or interaction with biological targets.

One of the most promising aspects of this compound is its ability to undergo various chemical transformations while maintaining structural integrity. For instance, the sulfanylidene group can participate in nucleophilic substitution reactions under specific conditions. This property makes it an attractive candidate for use in multicomponent reactions or as a building block in complex molecule synthesis.

In terms of synthesis pathways, 3-sulfanylidene-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile can be prepared through a combination of traditional organic synthesis techniques and modern catalytic methods. The construction of the isoquinoline skeleton often involves cyclization reactions between amino groups and aldehyde or ketone precursors. The introduction of substituents like the sulfanylidene and trifluoromethyl groups requires careful planning to ensure regioselectivity and yield optimization.

From an application standpoint, this compound has shown potential in several areas beyond traditional pharmaceuticals. For example, its electronic properties make it a candidate for use in organic electronics or as a component in advanced materials such as polymers or liquid crystals. Additionally, its unique structure could be exploited in catalysis or as a chiral auxiliary in asymmetric synthesis.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of 3-sulfanylidene-1-(trifluoromethyl)-2